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Introduction

The analysis of volatile organic compounds (VOCs) emitted from human skin provides valuable insights
into human physiology, with applications ranging from clinical diagnostics to the development of search and
rescue technologies. The skin volatolome, representing the totality of VOCs emitted from the skin, comprises
a complex mixture of compounds derived from systemic circulation, local skin metabolism, and the
metabolism of symbiotic skin bacteria [1]. Specific compounds like 8-Methyl-1-nonene, belonging to the
hydrocarbon family, are part of this volatolome. This document outlines detailed protocols for the reliable
quantification of such VOCs from human skin, based on established gas chromatography-mass spectrometry

(GC-MS) methodologies.

Methodologies for Skin VOC Collection

The accurate capture of skin VOCs requires careful consideration of sampling techniques to minimize

contamination and compound loss.

Direct Sampling Using Enclosure Bags
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This method involves enclosing a part of the body, typically the forearm or hand, in an inert bag for a defined

period to allow VOCs to accumulate.

e Materials: Pre-conditioned Nalophan bags (film thickness 20 ym), high-purity nitrogen or zero air,
polypropylene valve with rubber septum, elastic straps, tape [2].
¢ Pre-conditioning Protocol: Bags must be flushed five times with high-purity nitrogen (99.9999%),
filled with nitrogen, and heated in an oven at 50°C for approximately 12 hours to desorb
contaminants. A final five-time flush with nitrogen is performed before use [2].
e Sample Collection:
o Volunteers wash the designated area (e.qg., forearm) thoroughly with tap water only and dry with
a paper towel to remove transient contaminants [2].
o The arm is placed into the bag, which is sealed around the forearm using an elastic strap and
tape.
o Residual room air is evacuated using a membrane pump.
o The bag is filled with a known volume (e.g., 2.5 L) of purified, humidified air (e.g., 90% RH at
25°C) to reduce VOC background levels [2].
o VOCs are allowed to accumulate for a standardized period (e.g., 30 minutes).
o A sample of the headspace (e.g., 50 mL) is drawn using a heated gas-tight glass syringe.

Sorbent Patch Sampling

An alternative, less invasive method involves using polydimethylsiloxane (PDMS) patches or bracelets worn

directly on the skin.

e Materials: PDMS patches or bracelets [1].
¢ Protocol:
o The skin site is cleaned according to protocol (e.g., with 70% isopropanol) [1].
o The PDMS sampler is applied directly to the skin for a specified period (e.g., 1 to 4 hours) [1].
o After collection, the sampler is removed and stored at low temperatures (e.g., 4°C or -80°C)
until analysis, typically within 48 to 72 hours [1].

Table 1: Comparison of Skin VOC Sampling Methods

Parameter Direct Bag Sampling Sorbent Patch Sampling
Principle Static headspace accumulation Direct adsorption onto a polymer
Skin Area Large (e.g., entire forearm) Small (patch contact area)
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Parameter Direct Bag Sampling Sorbent Patch Sampling

Sampling Relatively short (e.g., 30 min) Longer (e.g., 1-4 hours)

Duration

Key Advantage Captures highly volatile compounds Convenient for longitudinal and field
effectively [2] studies [1]

Key Limitation Less convenient, requires volunteer Potential for lower recovery of very
immobilization volatile species

Analytical Quantification via SPME-GC-MS

Solid-phase microextraction coupled with gas chromatography-mass spectrometry (SPME-GC-MS) is a
gold-standard technique for the pre-concentration and analysis of skin VOCs [2] [1].

Sample Pre-concentration with SPME

e Procedure:
o The 50 mL headspace sample is injected into an evacuated 55 mL SPME vial.
o Volatiles are extracted from the vial headspace using a conditioned SPME fiber. A 50/30 pm
Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for
its broad trapping range [2].
o Extraction is performed automatically using a multipurpose sampler, with the fiber exposed for a
controlled time and temperature (e.g., 40°C) [2].

Gas Chromatography-Mass Spectrometry Analysis

e GC-MS Parameters:
o Chromatography: Separation is achieved using a non-polar or mid-polar capillary column
(e.g., 5% phenyl polysilphenylene-siloxane). A common temperature program starts at 40°C
(held for 2 min), ramping at 5-10°C per minute to 250°C [2].
o Detection: Mass spectrometry is performed in electron ionization (EI) mode at 70 eV, with
scanning across a mass range of, for example, m/z 35-350 [2].
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The following diagram illustrates the complete workflow from sample collection to data analysis:

Calibration and Quantification Strategy

Reliable quantification requires a robust calibration curve using authentic standards.

e Standard Preparation: Gaseous multi-compound calibration mixtures are prepared using a
calibration mixture generator or by injecting liquid analytes into evacuated glass bulbs. The mixtures
are diluted with humidified zero air (e.g., 90% RH at 25°C) to create concentration levels spanning the
expected range in samples (e.g., 0.05 to 1000 ppb) [2].

e Calibration Curve: A six-point calibration curve is constructed by analyzing at least three
independent replicates at each concentration level [2]. The resulting curve plots the peak area (or
height) against the known concentration.

¢ Emission Rate Calculation: The quantified concentration is used to calculate the emission rate or
flux, typically expressed in femtomoles per square centimeter per minute (fmol cm=2 min—1). This
requires knowledge of the sampled air volume, accumulation time, and the surface area of skin
enclosed [2].

Table 2: Key Parameters for GC-MS Quantification of Skin VOCs

Parameter Specification Purpose/Rationale

SPME Fiber 50/30 ym DVB/CAR/PDMS Broad-range trapping of volatiles [2]

Sample Volume 50 mL Sufficient for sensitivity while avoiding fiber

overloading

GC Column Mid-polarity (e.g., 5% Optimal separation of diverse VOC chemical families
phenyl)

MS Scan m/z 35-350 Covers most common skin VOCs (C4-C10) [2]

Range

Calibration 6-point curve, humidified air ~ Ensures accuracy and accounts for humidity effects

[2]

Quality Control and Data Interpretation
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¢ Blank Subtraction: A blank measurement must be performed for each sampling bag before the
volunteer experiment to identify and subtract background contaminants originating from the sampling
apparatus or ambient air [2].

¢ Biological Confounders: Studies should control for factors like diet, use of fragrances and soaps,
smoking status, and time of day, as these can significantly influence the skin VOC profile [2] [1].

o Data Analysis: Processed data should be checked against metabolic databases (e.g., Human
Metabolome Database, KEGG) using CAS numbers to evaluate potential biological origins and
distinguish endogenous metabolites from exogenous contaminants [1].

Applications and Conclusion

The precise quantification of skin VOCs has powerful applications. In Urban Search and Rescue (USaR),
specific VOCs with high incidence rates in human emanations can serve as markers for locating entrapped
victims [2]. In a clinical context, changes in the skin volatolome may provide non-invasive biomarkers for

disease states such as skin cancer [1] or wound infections [1].

This protocol provides a foundational framework for quantifying 8-Methyl-1-nonene and other VOCs from
human skin. The reproducibility of results hinges on strict adherence to standardized sampling, rigorous

calibration, and comprehensive quality control procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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